2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H27N3O2S/c1-18-8-7-9-19(14-18)25-23(28)17-30-22-15-27(21-11-4-3-10-20(21)22)16-24(29)26-12-5-2-6-13-26/h3-4,7-11,14-15H,2,5-6,12-13,16-17H2,1H3,(H,25,28)
• InChI Key: WUZMXCJVQSRKCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C24H27N3O2S
• Molecular Weight: 421.6 g/mol

Description

2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)thio)-N-(m-tolyl)acetamide is a chemical compound with potential applications in scientific research. It is a thioacetamide derivative of indole-3-acetic acid and has been studied for its mechanism of action, biochemical and physiological effects, as well as advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)thio)-N-(m-tolyl)acetamide involves the inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, and the upregulation of antioxidant enzymes, such as superoxide dismutase and catalase. This results in a reduction in inflammation and oxidative stress, leading to improved health outcomes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the reduction of inflammatory markers, such as C-reactive protein and interleukin-1β, as well as the improvement of antioxidant status, leading to a reduction in oxidative stress. Additionally, it has been shown to have a protective effect on liver and kidney function, making it a potential candidate for the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)thio)-N-(m-tolyl)acetamide in laboratory experiments include its high purity and yield, as well as its potential applications in the treatment of inflammatory and oxidative stress-related disorders. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

For the study of 2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)thio)-N-(m-tolyl)acetamide include further investigation into its mechanism of action, as well as its potential applications in the treatment of liver and kidney diseases. Additionally, studies on its safety and efficacy in humans are needed to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)thio)-N-(m-tolyl)acetamide involves the reaction of indole-3-acetic acid with piperidine and thioacetic acid, followed by acetylation with m-tolyl chloride. The reaction is carried out under controlled conditions and yields a pure product with high yield and purity.

Scientific Research Applications

2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)thio)-N-(m-tolyl)acetamide has been studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders.